Cas no 7287-74-3 (Benzenamine, 2-methoxy-N,N-bis(2-methoxyphenyl)-)

Benzenamine, 2-methoxy-N,N-bis(2-methoxyphenyl)- structure
7287-74-3 structure
Product Name:Benzenamine, 2-methoxy-N,N-bis(2-methoxyphenyl)-
CAS No:7287-74-3
MF:C21H21NO3
MW:335.396345853806
CID:543327
PubChem ID:12331137
Update Time:2025-04-19

Benzenamine, 2-methoxy-N,N-bis(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-methoxy-N,N-bis(2-methoxyphenyl)-
    • 2-methoxy-N,N-bis(2-methoxyphenyl)aniline
    • DTXSID40490582
    • 7287-74-3
    • SCHEMBL4540956
    • Inchi: 1S/C21H21NO3/c1-23-19-13-7-4-10-16(19)22(17-11-5-8-14-20(17)24-2)18-12-6-9-15-21(18)25-3/h4-15H,1-3H3
    • InChI Key: PWZKSAVHRSVGOX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1N(C1C=CC=CC=1OC)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 335.15223
  • Monoisotopic Mass: 335.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • PSA: 30.93
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